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Get Quote

Chemical Identity and Regulatory Context

Benzyl decanoate is an ester used as a flavor and fragrance agent [1]. Here are its key identifiers:

Property Description

CAS Number 42175-41-7 [1]

Molecular Formula C₁₇H₂₆O₂ [1]

Molecular Weight 262.39 g/mol [1] [2]

Regulatory Status Authorized as a food flavouring in the EU [1].

In the United States, substances added to food are regulated either as Food Additives (requiring pre-market

approval) or as Generally Recognized as Safe (GRAS) substances [3] [4]. The specific regulatory status of

benzyl decanoate (FDA-approved food additive or GRAS) is not explicitly detailed in the search results.

Food Usage Levels

The following table summarizes the recommended usage levels of benzyl decanoate in various food

categories, as per industry data. These levels represent the "normal" (average) and "maximum" (95th
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percentile) usage in mg per kg of food [1].

Food Category
Average Usage
(mg/kg)

Maximum Usage
(mg/kg)

Dairy products (excluding category 02.0) 7.00000 35.00000

Fats and oils, fat emulsions 5.00000 25.00000

Edible ices 10.00000 50.00000

Processed fruit 7.00000 35.00000

Confectionery 10.00000 50.00000

Cereals and cereal products (excluding

bakery)

5.00000 25.00000

Bakery wares 10.00000 50.00000

Meat and meat products 2.00000 10.00000

Fish and fish products 2.00000 10.00000

Salts, spices, soups, sauces, etc. 5.00000 25.00000

Food for particular nutritional uses 10.00000 50.00000

Non-alcoholic ("soft") beverages 5.00000 25.00000

Alcoholic beverages 10.00000 50.00000

Ready-to-eat savouries 20.00000 100.00000

Composite foods 5.00000 25.00000

The overall recommended maximum usage level in the fragrance concentrate is 8.00% [1].
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Safety and Exposure Assessment

Toxicological Classification: Benzyl decanoate falls into Structure Class I, indicating low
toxicological potential based on structure-activity relationships [1].

Exposure Assessments:
Maximised Survey-derived Daily Intake (MSDI-EU): 0.35 μg per capita per day [1].

Modified Theoretical Added Maximum Daily Intake (mTAMDI): 3900 μg per person per day
[1].

Threshold of Concern: The mTAMDI value is above the threshold of 1800 μg/person/day,
suggesting that more refined exposure data is used to confirm safety [1].

Analytical Protocol for Quantification

Benzyl decanoate can be analyzed using Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC). The following is a generalized protocol adapted from the search results [2].

Parameter Description

Objective To separate and quantify benzyl decanoate in a sample.

Analytical
Technique

Reverse-Phase HPLC (or UPLC for faster analysis).

Column Newcrom R1 (or similar reverse-phase column with low silanol activity). 3µm

particle columns suitable for UPLC applications [2].

Mobile Phase Acetonitrile (MeCN) and Water, modified with Phosphoric Acid. For MS-
compatibility: replace Phosphoric Acid with Formic Acid [2].

Detection UV/VIS or Mass Spectrometry (MS).

Sample
Preparation

(Specifics not detailed in sources) Dissolve or extract sample in a solvent
compatible with the mobile phase. Filter before injection.

Method Note This LC method is scalable and can be adapted for preparative isolation of
impurities [2].
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The workflow for this analytical process is outlined below:

Start: Sample Received

Sample Preparation

HPLC/UPLC Analysis

Filtered Sample

Data Acquisition

Chromatographic Run

End: Quantitative Result

Click to download full resolution via product page

Key Considerations for Application

Good Manufacturing Practice (GMP): Use the minimal amount required to achieve the intended

technical effect [5].
Labeling: Adhere to regional regulations for declaring flavoring substances on product labels.

Ingredient Quality: Ensure benzyl decanoate is of appropriate food grade quality [5].

Important Disclaimer
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The information presented is from compiled public sources and intended for research and development

guidance. Always verify the regulatory status of benzyl decanoate in your target market and comply with

all local regulations before using it in any food product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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